
In-Depth Technical Guide to 4-Octanol: Safety
and Handling Precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Octanol

Cat. No.: B147376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-octanol, tailored for

laboratory and research and development environments. Adherence to these protocols is

critical for ensuring personnel safety and maintaining the integrity of experimental work.

Hazard Identification and Classification
4-Octanol is a combustible liquid that can cause serious eye irritation.[1][2] It is also harmful to

aquatic life.[1] Inhalation of vapors may cause respiratory tract irritation, and prolonged or

repeated skin contact may lead to dermatitis.

GHS Classification:

Flammable Liquids - Category 4[1][3]

Serious Eye Damage/Eye Irritation - Category 1 / 2A[1][2][3]

Hazardous to the Aquatic Environment, Acute Hazard - Category 3[1][3]

Hazardous to the Aquatic Environment, Chronic Hazard - Category 3[3]

Signal Word: Danger[1]

Hazard Statements:
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H227: Combustible liquid.[1]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[1][2]

H402: Harmful to aquatic life.[1]

H412: Harmful to aquatic life with long lasting effects.[4]

Data Presentation
The following tables summarize the key quantitative data for 4-octanol and its isomers. Data

for isomers is provided for reference where specific data for 4-octanol is not available.

Table 1: Physical and Chemical Properties

Property Value Reference

Chemical Formula C₈H₁₈O [2]

Molecular Weight 130.23 g/mol [5]

Appearance Colorless liquid [1]

Odor Unpleasant [1]

Boiling Point 174-176 °C (lit.) [5]

Melting Point -16 °C [6]

Flash Point 65 °C (149 °F) - closed cup [7]

Autoignition Temperature 253 °C (487.4 °F) [6]

Density 0.818 g/mL at 20 °C (lit.) [5][8]

Vapor Density 4.5 (Air = 1.0) [1][6]

Vapor Pressure 0.323 hPa at 25 °C [1]

Water Solubility 0.986 g/L at 20 °C [1]

logP (Octanol/Water Partition

Coefficient)
2.72 [1]
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Table 2: Toxicological Data

Parameter Value Species Notes Reference

LD50 Oral >3200 mg/kg Rat
Data for 1-

Octanol
[9]

LD50 Dermal >5000 mg/kg -
Data for 1-

Octanol
[9]

Eye Irritation
Causes serious

eye damage
Rabbit - [10]

Table 3: Fire and Explosion Data

Parameter Value Reference

Flammability Combustible Liquid [1]

Lower Explosion Limit (LEL) 0.8 % (V) [7]

Upper Explosion Limit (UEL) No data available

Suitable Extinguishing Media
Dry sand, dry chemical, or

alcohol-resistant foam.
[1]

Unsuitable Extinguishing

Media

For this substance/mixture no

limitations of extinguishing

agents are given.

[10]

Hazardous Combustion

Products
Carbon oxides. [1]

Experimental Protocols: Safe Handling and
Emergency Procedures
Engineering Controls

Ventilation: Handle 4-octanol in a well-ventilated area. For procedures with the potential to

generate aerosols or vapors, a certified chemical fume hood is mandatory.[11]
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Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for each experimental protocol to determine the

specific PPE requirements.

Eye and Face Protection: Chemical splash goggles are the minimum requirement.[11] A face

shield must be worn in addition to goggles when there is a significant risk of splashing.[10]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[11] Gloves

must be inspected before use and disposed of properly after handling the chemical.[9]

Skin and Body Protection: A laboratory coat is required.[11] For tasks with a higher risk of

spills, a chemical-resistant apron should be worn over the lab coat.[10]

Respiratory Protection: If working outside of a fume hood or if there is a potential for

exceeding exposure limits, a NIOSH-approved respirator with organic vapor cartridges is

required.[11]

Handling and Storage
Handling: Avoid contact with skin and eyes.[9] Keep away from heat, sparks, open flames,

and hot surfaces.[1] Take precautionary measures against static discharge.[12]

Storage: Store in a cool, dry, and well-ventilated place.[9][13] Keep containers tightly closed

when not in use.[9] Store away from incompatible materials such as strong oxidizing agents.

[6]

Spill Management
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).
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Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Ventilate the area and decontaminate the spill site.[11]

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.[11]

First Aid Measures
Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER

or doctor.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[10]

Inhalation: Move the person to fresh air.[10]

Ingestion: Immediately make the victim drink water (two glasses at most). Consult a

physician.[10]

Waste Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1] Do not allow the product to enter drains.[1]

Mandatory Visualizations
The following diagrams illustrate key safety and handling workflows for 4-octanol.
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Risk Assessment

Handling Procedures

Emergency Response

Identify Hazards
(Flammable, Eye Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal, Ocular)

Determine Control Measures

Use in Well-Ventilated Area
(Fume Hood Preferred)

Wear Appropriate PPE

Keep Away from Ignition Sources

Store in a Cool, Dry Place Spill Eye Contact Skin Contact Fire

Small Spill:
Absorb and Dispose

Large Spill:
Evacuate and Call EHS

Rinse Eyes for 15 min,
Seek Medical Attention

Wash Skin with Soap and Water
Use Dry Chemical or

Alcohol-Resistant Foam
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Start: Handling 4-Octanol

Minimum PPE:
- Chemical Splash Goggles
- Nitrile/Neoprene Gloves

- Lab Coat

Potential for Splash?

Working Outside Fume Hood?

No Add Face Shield

Yes

Add Chemical-Resistant Apron

Yes (Large Volume)

Use NIOSH-Approved Respirator
(Organic Vapor Cartridges)

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147376#4-octanol-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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